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Compound of Interest

Compound Name: Octyl galactofuranoside

Cat. No.: B15203240

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the solubilization of membrane proteins
using the non-ionic detergent, Octyl -D-galactofuranoside. This document outlines the
detergent's properties, a step-by-step experimental procedure, and key considerations for
optimizing protein extraction and stability.

Introduction

Octyl B-D-galactofuranoside is a non-ionic detergent used in the extraction and purification of
membrane proteins. Its amphipathic nature, with a hydrophilic galactofuranoside headgroup
and a hydrophobic octyl tail, allows it to disrupt the lipid bilayer and form micelles around
integral membrane proteins, thereby solubilizing them in an aqueous environment. The choice
of detergent is critical for maintaining the structural integrity and functional activity of the target
protein. Octyl 3-D-galactofuranoside offers an alternative to more commonly used detergents
and may provide advantages for specific protein targets.

Physicochemical Properties

Understanding the physicochemical properties of Octyl 3-D-galactofuranoside is essential for
designing effective solubilization protocols. A comparison with the closely related and widely
used detergent, n-Octyl-3-D-glucopyranoside, is provided below.
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Octyl B-D- n-Octyl-B-D-
Property . .

galactofuranoside glucopyranoside
Molecular Weight 292.37 g/mol [1] 292.38 g/mol [2]
Critical Micelle Concentration

~18-25 mM 20 - 25 mM[2]
(CMC)
Aggregation Number Not widely reported 84[2]
Appearance White solid[3] White solid[2]

Experimental Workflow for Membrane Protein
Solubilization

The following diagram illustrates the general workflow for the solubilization of membrane

proteins using Octyl 3-D-galactofuranoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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